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Compound of Interest

Compound Name: Fmoc-Lys(Alloc)-OH

Cat. No.: B557022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties, applications, and handling of Fmoc-Lys(Alloc)-OH, a critical building block in

modern peptide synthesis. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and peptide chemistry.

Core Physicochemical Properties
Fmoc-Lys(Alloc)-OH, with the systematic name (2S)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-6-(prop-2-enoxycarbonylamino)hexanoic acid, is a derivative of the

amino acid L-lysine. It is characterized by the presence of two key protecting groups: the

fluorenylmethyloxycarbonyl (Fmoc) group on the α-amino group and the allyloxycarbonyl

(Alloc) group on the ε-amino group of the lysine side chain. This orthogonal protection scheme

is fundamental to its utility in complex peptide synthesis, allowing for selective deprotection and

modification.
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Property Value

CAS Number 146982-27-6

Molecular Formula C₂₅H₂₈N₂O₆

Molecular Weight 452.50 g/mol

Appearance White to off-white or beige powder

Stereochemistry L-configuration (S)

Physical and Chemical Properties
A summary of the key physical and chemical properties of Fmoc-Lys(Alloc)-OH is presented

below, providing essential data for its use in a laboratory setting.

Property Value References

Melting Point 87-91 °C [1][2]

Boiling Point (Predicted) 689.7 ± 55.0 °C [1]

Density (Predicted) 1.237 ± 0.06 g/cm³ [1]

Optical Rotation [α]20/D -12 ± 1° (c = 1% in DMF) [1][3]

pKa (Predicted) 3.88 ± 0.21 [1]

Purity ≥97% (HPLC) [4]

Solubility Profile
Fmoc-Lys(Alloc)-OH exhibits good solubility in a range of polar organic solvents commonly

used in peptide synthesis.
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Solvent Solubility References

Dimethylformamide (DMF) Soluble [1][5]

Dimethyl sulfoxide (DMSO) Soluble [1][6]

Chloroform Soluble [1]

Dichloromethane (DCM) Soluble [1]

Ethyl Acetate Soluble [1]

Acetone Soluble [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the identity and purity of Fmoc-
Lys(Alloc)-OH. Key spectroscopic data are summarized below.

Spectroscopic Method Key Signals / Information References

¹H NMR
Consistent with the chemical

structure.
[7]

Purity (NMR) ≥97.0% [7]

Identity (IR) Passes test. [2]

Experimental Protocols and Applications
Fmoc-Lys(Alloc)-OH is a cornerstone reagent in solid-phase peptide synthesis (SPPS),

particularly for the synthesis of complex peptides requiring side-chain modification, cyclization,

or branching. The orthogonal nature of the Fmoc and Alloc protecting groups allows for their

selective removal under different conditions.

General Workflow for Solid-Phase Peptide Synthesis
(SPPS)
The following diagram illustrates the general workflow for incorporating an Fmoc-Lys(Alloc)-
OH residue into a growing peptide chain during SPPS.
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Resin Support Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

1. Wash
(DMF)

2.
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Fmoc-Lys(Alloc)-OH
+ Coupling Reagents (e.g., HCTU, DIPEA)

3. Wash
(DMF)

4. Capping (Optional)
(e.g., Acetic Anhydride)

5. Repeat for next
amino acid

6.

Click to download full resolution via product page

General SPPS Cycle for Fmoc-Lys(Alloc)-OH Incorporation.

Protocol for Alloc Group Deprotection
The selective removal of the Alloc group is a key advantage of using Fmoc-Lys(Alloc)-OH.

This is typically achieved using a palladium(0) catalyst. Below are two detailed protocols for this

procedure.

Protocol 1: Alloc Deprotection with Phenylsilane

This protocol is based on the use of Phenylsilane as a scavenger.[4]

Materials:

Resin-bound peptide with Alloc-protected lysine

Dichloromethane (DCM)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.2 equivalents)

Phenylsilane (20.0 equivalents)

Coarse fritted peptide synthesis reaction vessel

Procedure:

Place the resin in a coarse fritted peptide synthesis reaction vessel.

Wash the resin with DCM for one minute.

Prepare a solution of Pd(PPh₃)₄ and Phenylsilane in DCM.

Add the solution to the resin.
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Allow the reaction to proceed at room temperature for 2 hours.

After the reaction is complete, wash the resin thoroughly with DCM.

Protocol 2: Alloc Deprotection with N-Methylaniline

This protocol utilizes N-Methylaniline as a scavenger.[6]

Materials:

Resin-bound peptide with Alloc-protected lysine

Tetrahydrofuran (THF)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1 equivalent)

N-Methylaniline (28 equivalents)

Dimethylformamide (DMF)

5% Sodium diethyldithiocarbamate trihydrate in DMF

Dichloromethane (DCM)

Procedure:

Prepare a mixture of Pd(PPh₃)₄ and N-Methylaniline in THF, protecting from light.

Add the mixture to the resin.

Allow the reaction to proceed for 2 hours.

Wash the resin sequentially with DMF (5 times), 5% sodium diethyldithiocarbamate trihydrate

in DMF, DCM (5 times), and finally DMF (5 times).

Resin-Bound Peptide
with Alloc-Lys

Add Deprotection Cocktail:
Pd(PPh₃)₄ + Scavenger

(e.g., Phenylsilane or N-Methylaniline)
in Solvent (DCM or THF)

React for 2 hours
at Room Temperature

Thorough Washing Steps
(DMF, DCM, etc.)

Resin-Bound Peptide
with Free Lysine Side Chain
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Click to download full resolution via product page

Workflow for Alloc Group Deprotection.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and reactivity of Fmoc-
Lys(Alloc)-OH.

Condition Recommendation References

Storage Temperature 2-8°C [1][2]

Storage Conditions

Keep in a cool, dry, and well-

ventilated place. Keep

container tightly closed.

[1][5]

Handling

Wear personal protective

equipment (gloves, eye

protection). Use in a well-

ventilated area or fume hood.

Avoid dust formation.

[1][5]

Safety Information
Hazard Precaution

Eye Contact
May cause irritation. Rinse immediately with

plenty of water for at least 15 minutes.

Skin Contact
May cause irritation. Wash off immediately with

plenty of water.

Inhalation
May cause respiratory tract irritation. Remove to

fresh air.

Ingestion Avoid ingestion.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[1][5]
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Conclusion
Fmoc-Lys(Alloc)-OH is an indispensable tool in the field of peptide chemistry, offering a

unique orthogonal protection strategy that enables the synthesis of complex and modified

peptides. A thorough understanding of its physicochemical properties, coupled with the

implementation of robust experimental protocols, is essential for its successful application in

research and development. This guide provides a foundational resource to aid scientists in

leveraging the full potential of this versatile amino acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Fmoc-L-Lys(Alloc)-OH | 146982-27-6 | FF16395 | Biosynth [biosynth.com]

3. pubs.acs.org [pubs.acs.org]

4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

5. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

6. rsc.org [rsc.org]

7. file.leyan.com [file.leyan.com]

To cite this document: BenchChem. [Fmoc-Lys(Alloc)-OH: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557022#physicochemical-properties-of-fmoc-lys-
alloc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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